Cas no 26947-89-7 (Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-)
26947-89-7 structure
Product Name:Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-
CAS No:26947-89-7
MF:C12H20O
MW:180.286603927612
CID:3926556
Update Time:2025-03-29
Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl-
-
- Inchi: 1S/C12H20O/c1-11(2)10-4-8-3-9(5-10)7-12(11,13)6-8/h8-10,13H,3-7H2,1-2H3
- InChI Key: UPEAISCZLTUNGL-UHFFFAOYSA-N
- SMILES: C12(O)CC3CC(CC(C3)C1(C)C)C2
Computed Properties
- Exact Mass: 180.151
- Monoisotopic Mass: 180.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 254.9±8.0 °C(Predicted)
- pka: 15.42±0.40(Predicted)
Tricyclo[3.3.1.13,7]decan-1-ol, 2,2-dimethyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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